Cas no 1006455-02-2 (4-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
• CAS No: 1006455-02-2
• MF: C₁₁H₁₂ClN₃O₃
• MW: 269.684281349182
• CID: 4675614
• Update Time: 2023-08-14

4-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid
• STK503222
• 4-[(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid

• Inchi： 1S/C11H12ClN3O3/c1-5-9(12)6(2)15(13-5)4-8-7(3)18-14-10(8)11(16)17/h4H2,1-3H3,(H,16,17)
• InChI Key： FIJGRYPTHUDBCX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Topological Polar Surface Area: 81.2